(11Z,13E,15S)-11,12,14,15-tetradeuterio-15-hydroxyicosa-11,13-dienoic acid
(11Z,13E,15S)-11,12,14,15-tetradeuterio-15-hydroxyicosa-11,13-dienoic acid
13(S)-HODE-d4 is intended for use as an internal standard for the quantification of 13-HODE by GC- or LC-MS. (±)-13-HODE is formed via non-enzymatic oxidation of linoleic acid. 13(S)-HODE and 13(R)-HODE are formed by lipoxygenase- and cyclooxygenase-mediated oxidation of linoleic acid, respectively.
13(S)-HODE-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of 13(S)-HODE by GC- or LC-mass spectrometry. 13(S)-HODE is produced by incubation of linoleic acid with plant and mammalian lipoxygenases. It has been shown to inhibit the adhesion of tumor cells to the endothelium at concentrations around 1 µM, and down regulates the expression of the IRGpIIb/IIIa receptor.
13(S)-HODE-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of 13(S)-HODE by GC- or LC-mass spectrometry. 13(S)-HODE is produced by incubation of linoleic acid with plant and mammalian lipoxygenases. It has been shown to inhibit the adhesion of tumor cells to the endothelium at concentrations around 1 µM, and down regulates the expression of the IRGpIIb/IIIa receptor.
Brand Name:
Vulcanchem
CAS No.:
139408-39-2
VCID:
VC0149825
InChI:
InChI=1S/C20H36O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h9,11,14,17,19,21H,2-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b11-9-,17-14+/t19-/m0/s1/i9D,11D,17D,19D
SMILES:
CCCCCC(C=CC=CCCCCCCCCCC(=O)O)O
Molecular Formula:
C18H32O3
Molecular Weight:
300.475
(11Z,13E,15S)-11,12,14,15-tetradeuterio-15-hydroxyicosa-11,13-dienoic acid
CAS No.: 139408-39-2
Cat. No.: VC0149825
Molecular Formula: C18H32O3
Molecular Weight: 300.475
* For research use only. Not for human or veterinary use.
Specification
| Description | 13(S)-HODE-d4 is intended for use as an internal standard for the quantification of 13-HODE by GC- or LC-MS. (±)-13-HODE is formed via non-enzymatic oxidation of linoleic acid. 13(S)-HODE and 13(R)-HODE are formed by lipoxygenase- and cyclooxygenase-mediated oxidation of linoleic acid, respectively. 13(S)-HODE-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of 13(S)-HODE by GC- or LC-mass spectrometry. 13(S)-HODE is produced by incubation of linoleic acid with plant and mammalian lipoxygenases. It has been shown to inhibit the adhesion of tumor cells to the endothelium at concentrations around 1 µM, and down regulates the expression of the IRGpIIb/IIIa receptor. |
|---|---|
| CAS No. | 139408-39-2 |
| Molecular Formula | C18H32O3 |
| Molecular Weight | 300.475 |
| IUPAC Name | (11Z,13E,15S)-11,12,14,15-tetradeuterio-15-hydroxyicosa-11,13-dienoic acid |
| Standard InChI | InChI=1S/C20H36O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h9,11,14,17,19,21H,2-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b11-9-,17-14+/t19-/m0/s1/i9D,11D,17D,19D |
| Standard InChI Key | HNICUWMFWZBIFP-QEYKCUBVSA-N |
| SMILES | CCCCCC(C=CC=CCCCCCCCCCC(=O)O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d4)A solution in acetonitrile |
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